Cas no 2166975-15-9 (4-amino-2-fluoro-5-methylbenzene-1-sulfonyl fluoride)

• Product Name: 4-amino-2-fluoro-5-methylbenzene-1-sulfonyl fluoride
• CAS No: 2166975-15-9
• MF: C₇H₇F₂NO₂S
• MW: 207.19778752327
• CID: 5814507
• PubChem ID: 165868600
• Update Time: 2025-08-05

4-amino-2-fluoro-5-methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-fluoro-5-methylbenzene-1-sulfonyl fluoride
• 2166975-15-9
• EN300-1587377

• Inchi： 1S/C7H7F2NO2S/c1-4-2-7(13(9,11)12)5(8)3-6(4)10/h2-3H,10H2,1H3
• InChI Key： CYFFZYQCOXQGDM-UHFFFAOYSA-N
• SMILES： S(C1=C(C=C(C(C)=C1)N)F)(=O)(=O)F

Computed Properties

• Exact Mass: 207.01655596g/mol
• Monoisotopic Mass: 207.01655596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.5Ų

Additional information on 4-amino-2-fluoro-5-methylbenzene-1-sulfonyl fluoride

Comprehensive Overview of 4-amino-2-fluoro-5-methylbenzene-1-sulfonyl fluoride (CAS No. 2166975-15-9)

The compound 4-amino-2-fluoro-5-methylbenzene-1-sulfonyl fluoride (CAS No. 2166975-15-9) is a specialized sulfonyl fluoride derivative that has garnered significant attention in modern chemical research and industrial applications. Its unique molecular structure, featuring an amino group, a fluorine substituent, and a methyl group, makes it a versatile intermediate in organic synthesis and pharmaceutical development. Researchers and industry professionals are increasingly exploring its potential due to its reactivity and compatibility with various cross-coupling reactions and bioconjugation techniques.

One of the key reasons for the growing interest in 4-amino-2-fluoro-5-methylbenzene-1-sulfonyl fluoride is its role in click chemistry and proteomics. The sulfonyl fluoride moiety is known for its ability to form stable covalent bonds with nucleophilic residues, such as serine and tyrosine, in proteins. This property has made it a valuable tool in activity-based protein profiling (ABPP), a technique widely used in drug discovery and target identification. As the demand for precision medicine and biomarker discovery rises, this compound is poised to play a pivotal role in advancing these fields.

In addition to its applications in life sciences, 4-amino-2-fluoro-5-methylbenzene-1-sulfonyl fluoride is also being investigated for its potential in material science. Its ability to act as a surface modifier or cross-linking agent has opened new avenues for developing advanced polymers and coatings. For instance, its incorporation into high-performance polymers can enhance thermal stability and chemical resistance, making it suitable for aerospace and automotive industries. This aligns with the current trend of sustainable materials and green chemistry, where researchers seek eco-friendly alternatives to traditional reagents.

The synthesis and handling of 4-amino-2-fluoro-5-methylbenzene-1-sulfonyl fluoride require careful consideration of its physicochemical properties. With a molecular weight of 207.21 g/mol, it exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile. Its stability under ambient conditions makes it a practical choice for laboratory use, though proper storage in a cool, dry environment is recommended to prevent degradation. These characteristics are frequently discussed in chemical forums and research publications, reflecting the compound's relevance in both academic and industrial settings.

Another area where 4-amino-2-fluoro-5-methylbenzene-1-sulfonyl fluoride is making waves is in the field of agrochemicals. Its structural features allow it to serve as a precursor for designing novel herbicides and pesticides with improved selectivity and lower environmental impact. As global agriculture faces challenges like pest resistance and regulatory restrictions, the development of such innovative compounds is critical. This has led to increased searches for fluorinated sulfonyl derivatives and their applications in crop protection.

From a commercial perspective, the demand for 4-amino-2-fluoro-5-methylbenzene-1-sulfonyl fluoride is expected to grow steadily, driven by its diverse applications and the expanding fine chemicals market. Suppliers and manufacturers are focusing on scalable synthesis methods to meet this demand while ensuring cost-effectiveness and high purity. Quality control measures, such as HPLC analysis and NMR spectroscopy, are essential to guarantee the compound's suitability for sensitive applications, a topic often highlighted in procurement discussions and technical datasheets.

In conclusion, 4-amino-2-fluoro-5-methylbenzene-1-sulfonyl fluoride (CAS No. 2166975-15-9) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted utility in drug discovery, material engineering, and agrochemical innovation underscores its importance in contemporary research. As scientific advancements continue to unfold, this compound is likely to remain at the forefront of cutting-edge technologies and industrial solutions, making it a subject of enduring interest for professionals and enthusiasts alike.